Cas no 95514-04-8 (1-Propanol, 3-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-2-methyl-, (R)-)

• Product Name: 1-Propanol, 3-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-2-methyl-, (R)-
• CAS No: 95514-04-8
• MF: C₂₀H₂₈O₂Si
• MW: 328.52062702179
• CID: 751788
• PubChem ID: 11771817
• Update Time: 2025-04-19

1-Propanol, 3-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-2-methyl-, (R)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-2-methyl-, (R)-
• (2R)-3-[tert-butyl(diphenyl)silyl]oxy-2-methylpropan-1-ol
• (2R)-3-((TERT-BUTYLDIPHENYLSILYL)OXY)-2-METHYLPROPAN-1-OL
• (R)-3-tert-butyldiphenylsiloxy-2-methylpropan-1-ol
• AT38201
• (R)-3-(t-butyldiphenylsilyloxy)-2-methylpropanol
• (r)-(+)-3-(diphenyl-t-butylsiloxy)-2-methylpropan-1-ol
• SCHEMBL5030604
• 95514-04-8
• UZZUJVWXCWFVAK-QGZVFWFLSA-N

• Inchi： 1S/C20H28O2Si/c1-17(15-21)16-22-23(20(2,3)4,18-11-7-5-8-12-18)19-13-9-6-10-14-19/h5-14,17,21H,15-16H2,1-4H3/t17-/m1/s1
• InChI Key： UZZUJVWXCWFVAK-QGZVFWFLSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)OC[C@H](C)CO

Computed Properties

• Exact Mass: 328.185856666g/mol
• Monoisotopic Mass: 328.185856666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46000
• LogP: 3.19140